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Compound of Interest

Compound Name: 3-Phenanthrol

Cat. No.: B023604 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling of

chemical compounds is paramount. This guide provides essential safety and logistical

information for the use of 3-Phenanthrol, a metabolite of phenanthrene, ensuring that your

work is conducted with the highest safety standards. The following procedural guidance is

designed to be a preferred source for laboratory safety and chemical handling.

Personal Protective Equipment (PPE)
When handling 3-Phenanthrol, a comprehensive approach to personal protection is crucial

due to its potential hazards. The toxicological properties of 3-Phenanthrol have not been

thoroughly investigated, necessitating a cautious approach. The recommended personal

protective equipment includes:

Eye Protection: Wear safety glasses with side-shields or tightly fitting safety goggles.

Hand Protection: Chemical-resistant gloves, such as PVC, should be worn. Always inspect

gloves prior to use and use a proper glove removal technique to avoid skin contact.

Body Protection: A lab coat or coveralls should be worn to protect the skin.

Respiratory Protection: If working in a poorly ventilated area or if dust is generated, a dust

respirator or a self-contained breathing apparatus should be used.
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While specific occupational exposure limits for 3-Phenanthrol have not been established, data

for the parent compound, phenanthrene, and related coal tar pitch volatiles can provide

guidance. It is critical to handle 3-Phenanthrol with the assumption that it may have similar or

greater toxicity.

Exposure Limit
Type

Value Compound
Issuing
Organization

Permissible Exposure

Limit (PEL)

0.2 mg/m³ (8-hour

TWA)

Coal Tar Pitch

Volatiles
OSHA

Recommended

Exposure Limit (REL)

0.1 mg/m³ (10-hour

TWA)

Coal Tar Pitch

Volatiles
NIOSH

Threshold Limit Value

(TLV)

0.2 mg/m³ (8-hour

TWA)

Coal Tar Pitch

Volatiles
ACGIH

Immediately

Dangerous to Life or

Health (IDLH)

80 mg/m³
Coal Tar Pitch

Volatiles
NIOSH

TWA: Time-Weighted Average

Operational Plan for Handling and Disposal
A systematic approach to handling and disposing of 3-Phenanthrol is essential to minimize

exposure and environmental contamination.

Handling Protocol:

Preparation: Before handling, ensure that the work area is well-ventilated. Have all

necessary PPE readily available and inspected for integrity. An emergency eyewash station

and safety shower should be accessible.

Weighing and Transfer: Conduct all weighing and transfer operations in a chemical fume

hood to avoid inhalation of any dust or vapors.
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During Use: Avoid contact with skin, eyes, and clothing. Do not eat, drink, or smoke in the

laboratory.

Spill Management: In case of a spill, evacuate the area. For small spills, moisten the material

with water or use a HEPA-filter vacuum for clean-up and place it into a sealed container for

disposal. For large spills, a full suit and self-contained breathing apparatus may be

necessary.

Disposal Protocol:

Waste Collection: Collect all 3-Phenanthrol waste, including contaminated consumables, in

a dedicated, clearly labeled, and sealed hazardous waste container.

Waste Disposal: Dispose of 3-Phenanthrol waste through a licensed disposal company.[1] It

may be mixed with a combustible solvent and burned in a chemical incinerator with an

afterburner.[1]

Contaminated Packaging: Dispose of contaminated packaging as unused product.[1]

Experimental Workflow for Safe Handling of 3-
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Safe Handling Workflow for 3-Phenanthrol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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